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Compound of Interest

Compound Name: N-Methylhomoveratrylamine

Cat. No.: B126883

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the synthesis of N-
Methylhomoveratrylamine, a significant synthetic intermediate[1][2], via a one-pot reductive
amination reaction. The described methodology involves the reaction of 3,4-
dimethoxyphenylacetaldehyde with methylamine to form an intermediate Schiff base, which is
subsequently reduced in situ to the desired secondary amine.[3] This method is a common and
effective strategy for the N-alkylation of amines.[4] The protocol outlines the necessary
reagents, step-by-step procedures, purification techniques, and safety considerations.
Additionally, key physicochemical data for the final compound are presented for reference.

Physicochemical and Safety Data

N-Methylhomoveratrylamine, also known as 2-(3,4-dimethoxyphenyl)-N-methylethanamine,
is a light yellow liquid.[1] It is structurally related to its precursor, homoveratrylamine.[3] The
following table summarizes its key properties and safety information.
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Property Value Reference
2-(3,4-dimethoxyphenyl)-N-

UPAC Name m((ethylethanami)rgz & g8

CAS Number 3490-06-0 [11[3]
Molecular Formula C11H17NO2 [11[3]
Molecular Weight 195.26 g/mol [11[3]
Density 1.059 g/mL at 25 °C [1][2]
Boiling Point 99-112 °C at 0.075-0.120 Torr [1]

Refractive Index

n20/D 1.533

[1](2]

GHS Hazard Statements

H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

[1]

GHS Precautionary
Statements

P261, P305 + P351 + P338

[1]

Synthesis Pathway: Reductive Amination

The synthesis proceeds in a two-step, one-pot sequence. First, an aldehyde (3,4-
dimethoxyphenylacetaldehyde) reacts with a primary amine (methylamine) to form an imine
(Schiff base).[3] This condensation is often catalyzed by a weak acid.[6] The intermediate imine
is then reduced in situ by a mild reducing agent, such as sodium borohydride, to yield the
target secondary amine, N-Methylhomoveratrylamine.[3]
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Reactants

3,4-Dimethoxyphenylacetaldehyde

Methylamine

Condensation
(+ Acetic Acid catalyst)

Intermediate

Schiff Base (Imine)

<t

Condensation
(+ Acetic Acid catalyst)

Reduction
+ Sodium Borohydride)

Product

N-Methylhomoveratrylamine
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1. Dissolve aldehyde and methylamine
in methanol

2. Add acetic acid catalyst and stir
(Imine Formation)

4. Stir at RT and monitor
reaction completion

5. Quench, remove solvent,
and perform extraction

6. Dry organic layer with MgSOa,
filter, and evaporate solvent

7. Purify crude product via
vacuum distillation

Pure N-Methylhomoveratrylamine

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b126883?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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